Cas no 130986-21-9 (1,4-Diazacyclopropa[cd]pentalene(9CI))

• Product Name: 1,4-Diazacyclopropa[cd]pentalene(9CI)
• CAS No: 130986-21-9
• MF: C₆H₂N₂
• MW: 102.093480587006
• CID: 102457
• PubChem ID: 57347845
• Update Time: 2025-04-18

1,4-Diazacyclopropa[cd]pentalene(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazacyclopropa[cd]pentalene(9CI)
• 130986-21-9
• 1,4-Diazacyclopropa[cd]pentalene
• DTXSID70721497

• Inchi： 1S/C6H2N2/c1-3-4-2-8-6(7-1)5(3)4/h1-2H
• InChI Key： NATYUBKZENFCIO-UHFFFAOYSA-N
• SMILES： N1C=C2C3C=NC=1C2=3

Computed Properties

• Exact Mass: 102.02186
• Monoisotopic Mass: 102.021798072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 25.78